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For Researchers, Scientists, and Drug Development Professionals

Introduction
Spirambrene is a synthetic fragrance ingredient known for its complex, powerful, and diffusive

odor profile, characterized by amber, woody, spicy, and aldehydic notes.[1][2] Its unique

chemical architecture, featuring a spirocyclic system that combines a bicyclo[4.1.0]heptane and

a 1,3-dioxane ring, is central to its distinct olfactory properties. This technical guide provides an

in-depth overview of the chemical structure, physicochemical properties, and a plausible

synthetic approach for Spirambrene, alongside its applications in the fragrance industry. Due

to its proprietary nature as a commercial ingredient, detailed experimental protocols and

comprehensive spectral data are not extensively published. Therefore, this guide consolidates

available information and presents representative methodologies.

Chemical Structure and Nomenclature
The chemical structure of Spirambrene is characterized by a pentamethyl-substituted

spiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] system. It exists as a mixture of

diastereoisomers, which contributes to its complex scent profile.
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Systematic Name: 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane]

(diastereoisomers)[1]

CAS Numbers: 121251-68-1, 121251-67-0[1]

Molecular Formula: C₁₅H₂₆O₂[1][4]

Molecular Weight: 238.37 g/mol [4]

Chemical structure of Spirambrene

Physicochemical Properties
A summary of the key physicochemical properties of Spirambrene is provided in the table

below. This data is essential for formulation, stability testing, and safety assessments.

Property Value Reference

Appearance Colorless to pale yellow liquid [1][3][5]

Molecular Weight 238.4 g/mol [1]

Log P 4.9 [1]

Vapor Pressure 0.0039 hPa [1]

Boiling Point ~252 °C [1][4]

Flash Point >200 °F (93.3 °C) [3][4]

Specific Gravity
0.97920 to 0.99000 @ 25.00

°C
[3][5]

Refractive Index
1.49400 to 1.50000 @ 20.00

°C
[3][5]

Solubility
Insoluble in water; soluble in

organic solvents
[4]
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While the specific industrial synthesis of Spirambrene is proprietary to Givaudan, a plausible

synthetic route can be conceptualized based on established organic chemistry principles. The

key structural feature is a spiro-ketal (a spirocyclic acetal). Such moieties are typically formed

through the acid-catalyzed reaction of a ketone with a diol.

The synthesis of Spirambrene likely involves two main stages:

Synthesis of the Bicyclic Ketone Precursor: Preparation of 3,7,7-

trimethylbicyclo[4.1.0]heptan-2-one. This could be achieved through various synthetic routes

known in terpene chemistry.

Spiroacetalization: The acid-catalyzed reaction of the bicyclic ketone with a substituted

propane-1,3-diol to form the spirocyclic 1,3-dioxane ring.

Representative Experimental Protocol:
Spiroacetalization
Disclaimer: The following is a generalized, representative protocol for acetal formation and has

not been specifically verified for the synthesis of Spirambrene.

Materials:

3,7,7-trimethylbicyclo[4.1.0]heptan-2-one (1 equivalent)

2,2-dimethylpropane-1,3-diol (1.1 equivalents)

p-Toluenesulfonic acid (catalytic amount, e.g., 0.02 equivalents)

Toluene (as solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Rotary evaporator

Dean-Stark apparatus
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Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 3,7,7-

trimethylbicyclo[4.1.0]heptan-2-one, 2,2-dimethylpropane-1,3-diol, and a catalytic amount of

p-toluenesulfonic acid in toluene.

Heat the mixture to reflux. The water formed during the reaction is azeotropically removed

and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) until the starting ketone is consumed.

Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize the

acid catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation or column chromatography to yield

the desired diastereomeric mixture of Spirambrene.

Structural Elucidation and Characterization
The definitive structure of Spirambrene and its diastereomers would be established using a

combination of modern spectroscopic techniques.
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Technique Purpose Expected Observations

¹H NMR

To determine the proton

environment, including

chemical shifts, splitting

patterns, and coupling

constants, which helps to

identify the different methyl

groups and protons on the

bicyclic and dioxane rings.

Complex multiplets for the ring

protons and distinct singlets for

the methyl groups. The relative

stereochemistry of the

diastereomers would influence

the chemical shifts.

¹³C NMR

To identify the number of

unique carbon atoms and their

chemical environment (e.g.,

quaternary carbons, CH, CH₂,

CH₃). The spiro-carbon would

have a characteristic chemical

shift.

Resonances corresponding to

the spiro-carbon, the carbons

of the dioxane ring, and the

carbons of the bicycloheptane

skeleton.

Mass Spectrometry (MS)

To determine the molecular

weight and fragmentation

pattern, confirming the

elemental composition.

A molecular ion peak

corresponding to the molecular

weight of C₁₅H₂₆O₂ (m/z =

238.37). Fragmentation

patterns would likely involve

the cleavage of the dioxane

ring.

Infrared (IR) Spectroscopy

To identify the functional

groups present, particularly the

C-O bonds of the acetal.

Strong C-O stretching

vibrations characteristic of an

acetal. Absence of a strong

C=O stretch would confirm the

conversion of the ketone

precursor.

Gas Chromatography (GC)

To separate the different

diastereoisomers and assess

the purity of the product.

Multiple peaks corresponding

to the different diastereomers

present in the mixture.
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Visualizations
Plausible Synthetic Workflow for Spirambrene
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Caption: A plausible synthetic workflow for Spirambrene.
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Application of Spirambrene in the Fragrance Industry

Fragrance Creation Product Formulation Final Product Sensory Evaluation

Spirambrene Blending with other fragrance ingredients
(e.g., floral, citrus, woody notes) Perfume Concentrate Incorporation into consumer product base

(e.g., lotion, detergent, fine fragrance) Finished Consumer Product Olfactory Performance Assessment
(e.g., tenacity, diffusion, character)

Click to download full resolution via product page

Caption: Workflow for the application of Spirambrene in perfumery.

Conclusion
Spirambrene is a significant synthetic molecule in the palette of modern perfumery, valued for

its powerful and multifaceted woody-amber character. While detailed synthetic and analytical

data remain largely proprietary, this guide provides a comprehensive overview of its chemical

nature and a scientifically grounded, representative approach to its synthesis and

characterization. For researchers in fragrance chemistry and related fields, the complex

spirocyclic structure of Spirambrene serves as an interesting target for synthetic exploration

and structure-activity relationship studies. Its successful application underscores the continued

importance of innovative molecular design in the creation of novel fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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